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Compound of Interest

Compound Name: 3-Bromo-2-propoxypyridine

Cat. No.: B1358712 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-2-propoxypyridine
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-2-propoxypyridine was not found

during a comprehensive search. The following guidance is based on safety information for

structurally related compounds such as 3-bromo-2-isopropoxypyridine and other brominated

pyridines. This information should be used for preliminary planning only. It is imperative to

obtain and review the official SDS from your supplier before handling 3-Bromo-2-
propoxypyridine.

Immediate Safety and Handling Information
This guide provides essential procedural information for researchers, scientists, and drug

development professionals handling 3-Bromo-2-propoxypyridine. Adherence to these

guidelines is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[1] A face

shield may be required for splash hazards.

Skin Protection

Wear chemically impermeable gloves (e.g.,

nitrile rubber) and a flame-retardant lab coat.[1]

Clothing should prevent any possibility of skin

contact.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high or

exposure limits are exceeded, a full-face

respirator with appropriate cartridges should be

used.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1] Seek medical attention if irritation

occurs or persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[1] Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1] Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3-Bromo-2-propoxypyridine is essential for safety and

regulatory compliance.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep

away from heat, sparks, open flames, and incompatible materials such as strong oxidizing

agents and strong acids.

Handling and Use
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Ventilation: All handling should occur in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Personal Protective Equipment: Always wear the specified PPE before handling the

substance.

Dispensing: Use non-sparking tools and take precautionary measures against static

discharge.[1]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.

Spill Management
Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: Absorb the spill with inert material (e.g., sand, silica gel) and collect it in a suitable,

closed container for disposal.[1]

Disposal Plan
All waste containing 3-Bromo-2-propoxypyridine must be treated as hazardous waste.

Waste Identification: Segregate waste containing 3-Bromo-2-propoxypyridine from other

waste streams.

Containerization: Use a designated, leak-proof, and clearly labeled container for the waste.

The label should include the full chemical name and appropriate hazard warnings.

Disposal: Dispose of the waste through a licensed chemical waste disposal company. Do not

dispose of it down the drain or in regular trash.[1]

Experimental Workflow
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The following diagram illustrates a generalized workflow for the safe handling of 3-Bromo-2-
propoxypyridine in a laboratory setting.
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Click to download full resolution via product page

Safe Handling Workflow for 3-Bromo-2-propoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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